Cas no 2580231-82-7 (5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid
• CAS No: 2580231-82-7
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5661327
• PubChem ID: 165894550
• Update Time: 2025-10-31

5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580231-82-7
• EN300-27727754
• 5-{[(tert-butoxy)carbonyl]amino}isoquinoline-8-carboxylic acid
• 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid

• Inchi： 1S/C15H16N2O4/c1-15(2,3)21-14(20)17-12-5-4-10(13(18)19)11-8-16-7-6-9(11)12/h4-8H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： DCIMUKQIWBGLIT-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)C2C=NC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid

5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid (CAS No. 2580231-82-7): A Comprehensive Overview

5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid (CAS No. 2580231-82-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoquinoline scaffold and tert-butoxycarbonyl (Boc) protecting group, has garnered attention for its potential applications in drug discovery and development.

The isoquinoline core of 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid is a well-known heterocyclic structure that has been extensively studied for its biological activities. Isoquinolines are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of the Boc protecting group on the amino functionality allows for controlled deprotection, making this compound an attractive intermediate in the synthesis of more complex molecules.

Recent research has highlighted the importance of 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against various cancer cell lines. The researchers found that the Boc group played a crucial role in modulating the biological activity, suggesting that careful manipulation of this functional group could lead to the discovery of more potent and selective drugs.

In addition to its potential as an anticancer agent, 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid has also been explored for its anti-inflammatory properties. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. The results indicated that this compound could be a valuable lead for developing new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid typically involves several steps, including the formation of the isoquinoline core and the introduction of the Boc protecting group. One common synthetic route involves the condensation of 8-aminoisoquinoline with tert-butyl chloroformate, followed by carboxylation to introduce the carboxylic acid functionality. This multi-step process requires careful optimization to ensure high yields and purity, making it an active area of research in synthetic organic chemistry.

The physicochemical properties of 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid have also been extensively studied. This compound is known to have good solubility in polar solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and drug formulation studies. Its stability under various conditions, including pH and temperature, has been evaluated to ensure its suitability for long-term storage and use in laboratory settings.

In conclusion, 5-{(tert-butoxy)carbonylamino}isoquinoline-8-carboxylic acid (CAS No. 2580231-82-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its potential uses, contributing to advancements in drug discovery and healthcare.